1-(4-Chlorobenzoyl)-8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-chlorophenyl)-(8-methyl-2-phenyl-3-sulfanylidene-1,4,8-triazaspiro[4.5]dec-1-en-4-yl)methanone
• InChI: InChI=1S/C21H20ClN3OS/c1-24-13-11-21(12-14-24)23-18(15-5-3-2-4-6-15)20(27)25(21)19(26)16-7-9-17(22)10-8-16/h2-10H,11-14H2,1H3
• InChI Key: WSMJUEMJFROOFF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C21H20ClN3OS
• Molecular Weight: 397.9 g/mol
• CAS No.: 872199-76-3

Description

1-(4-Chlorobenzoyl)-8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C21H20ClN3OS and its molecular weight is 397.92. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

1-(4-Chlorobenzoyl)-8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a compound that belongs to a class of triazaspirodecanone derivatives, which have been synthesized and studied for various applications in scientific research. The compound and its derivatives have been explored for their potential in medicinal chemistry due to their unique structural features and biological activities.

One study focuses on the synthesis and characterization of spiroheterocycles containing 1,2,4-triazole, piperidine, and sulfonamide moieties, highlighting the antimicrobial activity of these compounds against several strains of microbes (Dalloul et al., 2017). This indicates the potential of this compound and similar compounds in the development of new antimicrobial agents.

Another aspect of research involves the crystal structure analysis of related compounds, providing insights into their molecular configurations and interactions. For example, the synthesis and crystal structure determination of 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate offer valuable information on the spatial arrangement and potential reactivity of such molecules (Wang et al., 2011).

Anticancer and Antidiabetic Potential

The development of novel spirothiazolidines analogs for anticancer and antidiabetic applications has also been explored. Research in this area has led to the identification of compounds with significant activity against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines, as well as compounds showing therapeutic indices for alpha-amylase and alpha-glucosidase inhibitors (Flefel et al., 2019).